(4-acetylpiperazin-1-yl)[1-(4-methoxybenzyl)-1H-pyrazol-4-yl]acetic acid

• IUPAC Name: 2-(4-acetylpiperazin-1-yl)-2-[1-[(4-methoxyphenyl)methyl]pyrazol-4-yl]acetic acid
• InChI: InChI=1S/C19H24N4O4/c1-14(24)21-7-9-22(10-8-21)18(19(25)26)16-11-20-23(13-16)12-15-3-5-17(27-2)6-4-15/h3-6,11,13,18H,7-10,12H2,1-2H3,(H,25,26)
• InChI Key: XGRMSSQRBAPQOV-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)N1CCN(CC1)C(C2=CN(N=C2)CC3=CC=C(C=C3)OC)C(=O)O
• Molecular Formula: C19H24N4O4
• Molecular Weight: 372.4 g/mol

Description

Synthesis Analysis

The synthesis of compounds related to “(4-acetylpiperazin-1-yl)[1-(4-methoxybenzyl)-1H-pyrazol-4-yl]acetic acid” involves several chemical reactions, including acylation of amines and pyrazole, which leads to the formation of new amides and 1-acylpyrazoles upon interaction with various amines and pyrazole. This process can be exemplified by the hydrolysis of acetonitrile derivatives to obtain the corresponding acetic acid, which then reacts to form the desired compounds (Arutjunyan et al., 2013).

Molecular Structure Analysis

The molecular structure of related compounds, such as acetic acid derivatives and pyrazole derivatives, has been determined through various methods, including X-ray diffraction analysis. These analyses provide detailed insights into the spatial arrangement of atoms within the molecules, contributing to a deeper understanding of their chemical behavior and reactivity (Wei et al., 2006).

Chemical Reactions and Properties

The chemical reactivity of such compounds is highlighted by their participation in diverse reactions, including acylation, condensation, and other transformations that yield a variety of functionalized molecules. For instance, the acetylation of hydroxy-6H-dibenzo[b,d]pyrans with acetic acid in the presence of boron trifluoride showcases the compound's ability to undergo Friedel–Crafts acetylation, resulting in regioselective acylation (Devlin, 1975).

Physical Properties Analysis

While specific studies on the physical properties of “this compound” itself are scarce, related research on similar compounds provides insight into properties such as melting points, solubility, and crystal structure. These properties are essential for understanding the compound's behavior under different conditions and for its potential application in various fields.

Chemical Properties Analysis

The chemical properties of compounds within this chemical family include reactivity towards nucleophiles, electrophiles, and various other reagents, which can be manipulated to achieve specific synthesis goals. For example, the synthesis and characterization of pyrazole derivatives illustrate the compound's versatility in forming structures with potential biological activity (Zhao et al., 2008).

Safety and Hazards

As with any chemical compound, appropriate safety precautions should be taken when handling this compound. Based on its structure, it could potentially be irritating to the eyes and skin.

Future Directions

Future research on this compound could involve exploring its potential biological activity, studying its reactivity, or investigating its physical and chemical properties in more detail.